In-depth Technical Guide: Anticancer Agent 92 (Compound 11c)
In-depth Technical Guide: Anticancer Agent 92 (Compound 11c)
For Researchers, Scientists, and Drug Development Professionals
Abstract
Anticancer Agent 92, also identified as compound 11c in the primary literature, is a semi-synthetic derivative of Icaritin, a natural flavonoid.[1][2][3] This compound has demonstrated significant potential as a tumor growth inhibitor, particularly against hepatocellular carcinoma (HCC).[1][2][3] Mechanistic studies have revealed that Anticancer Agent 92 exerts its anticancer effects by inducing cell cycle arrest at the G0/G1 phase and promoting apoptosis in cancer cells.[1][2] This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, biological activity, and experimental protocols related to Anticancer Agent 92.
Chemical Structure and Properties
Anticancer Agent 92 is a novel N-containing Icaritin derivative. The structural modifications from the parent compound, Icaritin, are crucial for its enhanced cytotoxic activity.
Chemical Structure:
While the exact 2D structure of "Anticancer agent 92" (compound 11c) is not publicly available in the provided search results, its identity as a derivative of Icaritin is confirmed.[1][2] Icaritin has a well-defined flavonoid core structure. The modifications in compound 11c are described in the primary research paper by Jichong Li et al.[1][2][3]
Physicochemical Properties:
A summary of the known physicochemical properties of Anticancer Agent 92 is presented in the table below.
| Property | Value | Reference |
| CAS Number | 2922842-01-9 | [1] |
| Molecular Formula | C₃₃H₄₁NO₁₀ | [1] |
| Molecular Weight | 611.68 g/mol | [1] |
Biological Activity and Mechanism of Action
Anticancer Agent 92 has shown potent and selective activity against hepatocellular carcinoma cell lines.
In Vitro Efficacy:
The inhibitory effects of Anticancer Agent 92 on the proliferation of HCC cell lines were evaluated using a standard MTT assay. The compound exhibited significant cytotoxicity, with IC₅₀ values summarized in the following table.
| Cell Line | IC₅₀ (µM) | Reference |
| HepG2 | 7.6 | [2] |
| SMMC-7721 | 3.1 | [2] |
Mechanism of Action:
The anticancer activity of Agent 92 is attributed to its ability to modulate key cellular processes, leading to the inhibition of tumor growth.
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Cell Cycle Arrest: Treatment with Anticancer Agent 92 leads to a significant accumulation of cells in the G0/G1 phase of the cell cycle, thereby preventing their progression into the S phase and subsequent cell division.[1][2]
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Induction of Apoptosis: The compound effectively induces programmed cell death (apoptosis) in HCC cells.[1][2]
Molecular Targets:
The mechanism of action is further elucidated by the compound's effect on the expression of key cell cycle regulatory proteins.
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Upregulation of p21: Anticancer Agent 92 increases the expression of the cyclin-dependent kinase inhibitor p21.[1]
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Downregulation of Cdc2 p34 and CDK4: The compound decreases the levels of cyclin-dependent kinase 1 (Cdc2 p34) and cyclin-dependent kinase 4 (CDK4).[1]
The signaling pathway illustrating the mechanism of action of Anticancer Agent 92 is depicted below.
Caption: Mechanism of action of Anticancer Agent 92.
Experimental Protocols
The following are detailed methodologies for the key experiments cited in the evaluation of Anticancer Agent 92.
3.1. Synthesis of Anticancer Agent 92 (Compound 11c)
The synthesis of Anticancer Agent 92 is based on the semi-synthetic modification of Icaritin. The detailed protocol is described in the publication by Jichong Li et al. in the Journal of Natural Products (2023).[1][2][3] The general workflow for the synthesis is outlined below.
Caption: General synthesis workflow for Anticancer Agent 92.
3.2. Cell Viability Assay (MTT Assay)
This protocol is used to determine the cytotoxic effects of Anticancer Agent 92 on hepatocellular carcinoma cell lines.
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Cell Culture: HepG2 and SMMC-7721 cells are cultured in an appropriate medium (e.g., DMEM) supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin, and maintained at 37°C in a humidified atmosphere with 5% CO₂.
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Cell Seeding: Cells are seeded into 96-well plates at a density of 5 × 10³ cells per well and allowed to adhere overnight.
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Compound Treatment: The cells are then treated with various concentrations of Anticancer Agent 92 (typically ranging from 0.1 to 100 µM) for 48 hours. A vehicle control (e.g., DMSO) is also included.
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MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours at 37°C.
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Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.
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Absorbance Measurement: The absorbance is measured at a wavelength of 490 nm using a microplate reader.
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Data Analysis: The cell viability is calculated as a percentage of the control, and the IC₅₀ value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration.
3.3. Cell Cycle Analysis (Flow Cytometry)
This protocol is employed to analyze the effect of Anticancer Agent 92 on the cell cycle distribution of HCC cells.
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Cell Treatment: HepG2 and SMMC-7721 cells are seeded in 6-well plates and treated with different concentrations of Anticancer Agent 92 for 48 hours.
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Cell Harvesting: The cells are harvested by trypsinization, washed with cold PBS, and fixed in 70% ice-cold ethanol (B145695) overnight at -20°C.
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Staining: The fixed cells are washed with PBS and then stained with a solution containing propidium (B1200493) iodide (PI) and RNase A for 30 minutes at room temperature in the dark.
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Flow Cytometry: The DNA content of the cells is analyzed using a flow cytometer.
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Data Analysis: The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is quantified using appropriate software (e.g., ModFit LT).
3.4. Western Blot Analysis
This protocol is used to investigate the effect of Anticancer Agent 92 on the expression levels of key cell cycle regulatory proteins.
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Protein Extraction: HepG2 and SMMC-7721 cells are treated with Anticancer Agent 92 for 48 hours. The cells are then lysed using a lysis buffer containing protease inhibitors to extract total protein.
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Protein Quantification: The protein concentration is determined using a BCA protein assay kit.
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SDS-PAGE: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
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Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) membrane.
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Blocking: The membrane is blocked with 5% non-fat milk in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.
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Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies against p21, Cdc2 p34, CDK4, and a loading control (e.g., GAPDH).
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Secondary Antibody Incubation: The membrane is washed with TBST and then incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.
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Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.
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Data Analysis: The intensity of the protein bands is quantified using image analysis software, and the expression levels are normalized to the loading control.
Conclusion
Anticancer Agent 92 (compound 11c) is a promising preclinical candidate for the treatment of hepatocellular carcinoma. Its well-defined mechanism of action, involving the induction of G0/G1 cell cycle arrest and apoptosis through the modulation of key cell cycle regulators, provides a strong rationale for its further development. The experimental protocols detailed in this guide offer a robust framework for researchers to replicate and expand upon the existing findings, facilitating the continued investigation of this potent anticancer agent.
